Cas no 1805288-17-8 (3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol
• CAS No: 1805288-17-8
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4921463
• Update Time: 2025-05-25

3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol

• Inchi： 1S/C8H5F2IN2O/c9-7(10)5-1-4(3-14)13-8(11)6(5)2-12/h1,7,14H,3H2
• InChI Key： KHQCKUUPYYZKDE-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)F)=CC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol

Research Brief on 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805288-17-8)

This research brief provides an in-depth analysis of the latest advancements and applications of 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805288-17-8), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the cyano, difluoromethyl, and iodopyridine moieties, make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The synthesis and characterization of 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol have been a focal point of recent research. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's reactivity, particularly the iodine moiety, has been leveraged in cross-coupling reactions to generate diverse derivatives for biological evaluation. These derivatives have shown promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range.

In addition to its therapeutic potential, 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol has been investigated for its role in diagnostic imaging. A recent study in ACS Chemical Biology (2024) highlighted its use as a radiolabeling precursor for positron emission tomography (PET) tracers. The iodine atom can be replaced with fluorine-18, a common radioisotope used in PET imaging, enabling the visualization of specific biological targets in vivo. This application opens new avenues for non-invasive diagnostics and personalized medicine.

Further research has explored the mechanistic underpinnings of the compound's biological activity. Computational modeling and molecular docking studies have revealed its high affinity for certain kinase domains, suggesting its potential as a lead compound for kinase inhibitor development. Experimental validation in cell-based assays has confirmed its ability to modulate key signaling pathways involved in cell proliferation and survival. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and beyond.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-iodopyridine-6-methanol (CAS: 1805288-17-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, diverse reactivity, and promising biological activity make it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued exploration of this compound and its derivatives is expected to yield significant contributions to drug discovery and diagnostic imaging.